![molecular formula C17H24ClN3O3 B3027165 tert-Butyl 4-[3-(4-chlorophenyl)ureido]piperidine-1-carboxylate CAS No. 1233958-37-6](/img/structure/B3027165.png)
tert-Butyl 4-[3-(4-chlorophenyl)ureido]piperidine-1-carboxylate
Overview
Description
Tert-Butyl 4-[3-(4-chlorophenyl)ureido]piperidine-1-carboxylate is a chemical compound that has gained significant attention in scientific research. Also known as TAK-659, this compound belongs to the class of inhibitors that target Bruton's tyrosine kinase (BTK). BTK plays a crucial role in the development and functioning of B-cells, which are a type of white blood cell that produces antibodies to fight against infections. The inhibition of BTK has been found to be a promising therapeutic approach for various diseases, including cancer, autoimmune disorders, and inflammatory conditions.
Scientific Research Applications
Synthesis and Molecular Structure
Synthesis as an Intermediate : tert-Butyl 4-[3-(4-chlorophenyl)ureido]piperidine-1-carboxylate serves as a crucial intermediate in the synthesis of various biologically active compounds, such as crizotinib, an anticancer drug. It is synthesized using tert-butyl-4-hydroxypiperidine-1-carboxylate as a starting material, followed by a series of steps including acylation and substitution, yielding a total of 49.9% over three steps (Kong et al., 2016).
Molecular Structure Analysis : X-ray studies of similar compounds such as tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate reveal insights into the molecular packing and hydrogen bonding, which are crucial for understanding the properties and reactivity of these compounds (Didierjean et al., 2004).
Chemical Synthesis and Applications
Key Intermediate in Anticancer Drugs : As a key intermediate, tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, derived from this compound, is instrumental in the synthesis of small molecule anticancer drugs. Its synthesis involves multiple steps like nucleophilic substitution and oxidation, achieving high yields up to 71.4% (Zhang et al., 2018).
Versatility in Synthesis of Diverse Compounds : This compound's derivatives are synthesized as intermediates in various molecules, demonstrating its versatility in the preparation of structurally diverse compounds with potential biological activity. This includes synthesizing sedridine, allosedridine, and coniine (Passarella et al., 2005).
Role in Synthesis of Specific Drug Forms
Synthesis of Specific Enantiomers : The compound plays a role in the synthesis of specific enantiomers of drugs, like the asymmetric synthesis of N-tert-butyl disubstituted pyrrolidines, which are useful in developing nociceptin antagonists. This includes methods like diastereoselective reduction and isomerization under basic conditions (Jona et al., 2009).
As a Reagent in Anion Receptor Synthesis : It is used in the synthesis of anion receptors based on ureido-thiacalix[4]arenes, demonstrating its utility in constructing novel anion receptors with good complexation ability toward various anions in organic solvents (Lhoták et al., 2006).
Properties
IUPAC Name |
tert-butyl 4-[(4-chlorophenyl)carbamoylamino]piperidine-1-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24ClN3O3/c1-17(2,3)24-16(23)21-10-8-14(9-11-21)20-15(22)19-13-6-4-12(18)5-7-13/h4-7,14H,8-11H2,1-3H3,(H2,19,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGPQJUNSMGTDBX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)NC(=O)NC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24ClN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301128387 | |
Record name | 1,1-Dimethylethyl 4-[[[(4-chlorophenyl)amino]carbonyl]amino]-1-piperidinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301128387 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
353.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1233958-37-6 | |
Record name | 1,1-Dimethylethyl 4-[[[(4-chlorophenyl)amino]carbonyl]amino]-1-piperidinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1233958-37-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,1-Dimethylethyl 4-[[[(4-chlorophenyl)amino]carbonyl]amino]-1-piperidinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301128387 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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